N-(4-acetylphenyl)-2-(2-pyridinylthio)butanamide

• IUPAC Name: N-(4-acetylphenyl)-2-pyridin-2-ylsulfanylbutanamide
• InChI: InChI=1S/C17H18N2O2S/c1-3-15(22-16-6-4-5-11-18-16)17(21)19-14-9-7-13(8-10-14)12(2)20/h4-11,15H,3H2,1-2H3,(H,19,21)
• InChI Key: KPEFQVIPCHSNMJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)C(=O)C)SC2=CC=CC=N2
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-(4-acetylphenyl)-2-(2-pyridinylthio)butanamide is a compound that can be of interest due to its structural and potentially reactive functionalities. The molecule contains an acetylphenyl group, a pyridinylthio moiety, and a butanamide backbone, suggesting its relevance in synthetic organic chemistry and material science for various applications, excluding drug use and dosage considerations.

Synthesis Analysis

The synthesis of compounds related to N-(4-acetylphenyl)-2-(2-pyridinylthio)butanamide often involves complex organic reactions. A study by Vitorović-Todorović et al. (2014) provides insight into the synthesis of structurally related butanamide derivatives, showcasing the versatility of butanamide scaffolds in chemical synthesis through various reaction conditions and starting materials (Vitorović-Todorović et al., 2014).

Molecular Structure Analysis

Molecular structure determination is crucial for understanding compound properties. Kobkeatthawin et al. (2017) discussed the crystal structure of a compound with a similar functional group arrangement, highlighting the importance of X-ray crystallography in elucidating molecular geometry and intermolecular interactions (Kobkeatthawin et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving compounds like N-(4-acetylphenyl)-2-(2-pyridinylthio)butanamide are diverse. For example, the work of Baranovskyi et al. (2018) on arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragment sheds light on potential reactivity patterns, such as cyclization and antimicrobial properties, of structurally related compounds (Baranovskyi et al., 2018).

Physical Properties Analysis

The physical properties of similar compounds have been studied through various spectroscopic techniques. Mary et al. (2015) utilized vibrational spectroscopy, among other methods, to analyze the structural features and interactions within a compound, offering a methodology applicable to the analysis of N-(4-acetylphenyl)-2-(2-pyridinylthio)butanamide (Mary et al., 2015).